Cas no 1597206-55-7 (1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene)

• Product Name: 1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene
• CAS No: 1597206-55-7
• MF: C₁₂H₁₆BrFO₂
• MW: 291.156646728516
• CID: 6366175
• PubChem ID: 114773137
• Update Time: 2025-05-24

1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene Chemical and Physical Properties

Names and Identifiers

• 1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene
• EN300-1133639
• 1597206-55-7
• 1-[1-bromo-2-(2-methoxyethoxy)propan-2-yl]-2-fluorobenzene

• Inchi： 1S/C12H16BrFO2/c1-12(9-13,16-8-7-15-2)10-5-3-4-6-11(10)14/h3-6H,7-9H2,1-2H3
• InChI Key： YZFJDDWLGCEIMU-UHFFFAOYSA-N
• SMILES： BrCC(C)(C1C=CC=CC=1F)OCCOC

Computed Properties

• Exact Mass: 290.03177g/mol
• Monoisotopic Mass: 290.03177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene

Professional Introduction to Compound with CAS No. 1597206-55-7 and Product Name: 1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene

The compound with the CAS number 1597206-55-7 and the product name 1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and synthetic chemistry. The presence of both bromine and fluorine substituents, along with the methoxyethoxy side chain, makes it a versatile intermediate for various chemical modifications.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The 1-bromo substituent in this molecule serves as a valuable handle for further functionalization, enabling the synthesis of more complex derivatives. This property is particularly useful in medicinal chemistry, where precise control over molecular structure is crucial for optimizing pharmacological activity.

The 2-fluorobenzene moiety is another key feature that contributes to the compound's potential utility. Fluorine atoms are known to influence the electronic properties of aromatic rings, thereby affecting their interactions with biological receptors. This has led to the incorporation of fluorinated aromatic compounds in numerous drug candidates, including those targeting oncology and central nervous system disorders. The 2-methoxyethoxy side chain further enhances the compound's solubility and bioavailability, making it a promising candidate for further development.

Recent studies have highlighted the importance of 1-bromo-2-(2-methoxyethoxy)propan-2-yl derivatives in the synthesis of bioactive molecules. These compounds have been shown to exhibit a range of pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The bromine atom, in particular, has been utilized as a site for cross-coupling reactions, which are fundamental in constructing complex organic molecules. Such reactions are widely employed in the synthesis of heterocyclic compounds, which form the backbone of many modern pharmaceuticals.

The fluorobenzene core has also been extensively studied for its role in modulating drug-receptor interactions. Fluorine's ability to engage in dipole-dipole interactions and its influence on hydrogen bonding have made it a valuable tool in drug design. For instance, fluoroaromatics have been shown to improve the binding affinity of small molecule drugs to their target proteins, leading to more effective therapeutic outcomes. The combination of these structural elements in 1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene suggests a high potential for further exploration.

Advances in synthetic methodologies have also contributed to the growing interest in this class of compounds. Techniques such as palladium-catalyzed cross-coupling reactions have enabled the efficient construction of complex fluorinated aromatic structures. These methods have been particularly useful in accessing biologically relevant molecules that would be challenging to synthesize using traditional approaches. The bromo substituent, being a versatile coupling partner, plays a critical role in these transformations.

The pharmaceutical industry continues to seek novel intermediates that can streamline drug discovery processes. Compounds like 1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene offer a promising starting point for generating libraries of bioactive molecules. By leveraging their unique structural features, researchers can explore diverse chemical spaces and identify new lead compounds with improved therapeutic profiles. The methoxyethoxy side chain, while seemingly simple, contributes significantly to the compound's overall properties by enhancing solubility and reducing lipophilicity.

In conclusion, the compound with CAS number 1597206-55-7 and product name 1-1-bromo-2-(2-methoxyethoxy)propan-2-yl-2-fluorobenzene represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a valuable intermediate for drug development and synthetic applications. The presence of bromine and fluorine substituents, along with the methoxyethoxy side chain, offers numerous opportunities for further functionalization and exploration. As research continues to uncover new applications for fluorinated aromatic compounds, this compound is poised to play a crucial role in future therapeutic innovations.